5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• SMILES: CC1CCN(CC1)C2CC(CNC2)C(=O)O
• InChI: InChI=1S/C12H22N2O2/c1-9-2-4-14(5-3-9)11-6-10(12(15)16)7-13-8-11/h9-11,13H,2-8H2,1H3,(H,15,16)
• InChIKey: VPAQORSUNWEZMY-UHFFFAOYSA-N

5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic Acid: Identity and Scaffold Context

5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic acid (CAS 2059955-03-0; synonym 4-Methyl[1,3′-bipiperidine]-5′-carboxylic acid) is a C12H22N2O2 bipiperidine monocarboxylic acid building block with a molecular weight of 226.32 g/mol . The compound incorporates a piperidine-3-carboxylic acid (nipecotic acid) pharmacophoric core linked via its 5-position to a 4-methylpiperidine ring, placing it within the well-precedented class of nipecotic acid derivatives explored as GABA uptake inhibitors and CNS-oriented scaffolds [1][2]. It is commercially supplied as a research chemical with a declared purity of 95% .

1

Nipecotic acid derivative CNS-oriented scaffold with GABA uptake inhibitor class context

2

Free secondary amine Retained NH on piperidine-3-carboxylic acid enables further N-functionalization

3

5-substituted bipiperidine Distinct regioisomeric presentation vs. N-alkylated analogs

• [1] Krogsgaard-Larsen P, Falch E, Larsson OM, Schousboe A. GABA uptake inhibitors: relevance to antiepileptic drug research. Epilepsy Research. 1987;1:77-93. View Source
• [2] Seth A, et al. Design, synthesis, evaluation and molecular modeling studies of some novel N-substituted piperidine-3-carboxylic acid derivatives as potential anticonvulsants. Medicinal Chemistry Research. 2018. View Source

5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic Acid: Irreplaceability vs. Nipecotic Acid Analogs

The parent scaffold nipecotic acid (piperidine-3-carboxylic acid) is a potent GABA uptake inhibitor in vitro (IC50 ~8 µM at hGAT-1) but suffers from negligible blood-brain barrier penetration due to its pronounced hydrophilicity (LogP ~0.07–0.40, PSA ~49.3 Ų) and zwitterionic character . The canonical medicinal chemistry strategy to overcome this liability has been N-substitution with lipophilic moieties—exemplified by tiagabine and SKF 89976A—which simultaneously enhances potency and CNS exposure . The target compound embodies a structurally distinct approach: it appends a saturated 4-methylpiperidine ring not via the classical N-alkylation route but through a direct C–N linkage at the piperidine 5-position, altering both the topological presentation of the basic amine and the overall three-dimensional shape. This positional isomerism and the attendant changes in hydrogen-bonding capacity (3 HBA, 2 HBD vs. nipecotic acid's 3 HBA, 2 HBD with a smaller scaffold) preclude straightforward substitution by N-substituted nipecotic acid derivatives or simpler piperidine-3-carboxylic acids without altering the intended pharmacophoric geometry .

Regioisomer mismatch

1-Substituted analogs block the ring nitrogen, preventing further derivatization and altering pharmacophoric geometry.

Classical N-substituted derivatives

N-Alkylation or N-acylation products do not reproduce the 5-position C–N linkage vector and may shift target engagement profiles.

Parent nipecotic acid

Low lipophilicity (LogP ~0.07–0.40) limits CNS exposure; direct replacement would not maintain the scaffold’s built-in lipophilicity enhancement.

5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic Acid: Evidence vs. Closest Analogs

Lipophilicity Advantage Over Nipecotic Acid

The target compound exhibits a calculated LogP of 0.781, representing an approximately 2- to 11-fold increase in computed lipophilicity compared to the parent nipecotic acid scaffold, for which reported LogP values range from 0.07 to 0.40 depending on the measurement or calculation method . The increased lipophilicity is achieved by appending a saturated 4-methylpiperidine moiety via a 5-position C–N linkage rather than through N-acylation or N-alkylation, thereby preserving a free secondary amine on the piperidine-3-carboxylic acid ring for further derivatization . This 0.38–0.71 LogP unit increment is directionally consistent with the well-established medicinal chemistry strategy of improving brain penetration of nipecotic acid derivatives through lipophilic substitution .

Lipophilicity

Data to verify

LogP 0.781 (calcd) vs. 0.07–0.40 (nipecotic acid)

Computed LogP suggests improved CNS permeability potential; independent measurement recommended.

ΔLogP +0.38 to +0.71; vendor-calculated data

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 0.781 (calculated)
Comparator Or Baseline	Nipecotic acid (piperidine-3-carboxylic acid): LogP = 0.071 to 0.40 (literature values)
Quantified Difference	ΔLogP = +0.38 to +0.71 (approximately 2.4- to 5.1-fold increase in predicted partition coefficient)
Conditions	Computed LogP values from vendor-reported data; nipecotic acid LogP from Chemsrc and DrugBank sources

Why This Matters

For procurement decisions in CNS-focused medicinal chemistry programs, higher LogP within the bipiperidine scaffold is directly relevant to the likelihood of achieving adequate blood-brain barrier penetration, a critical failure point of the parent nipecotic acid scaffold.

TPSA Differentiation from Nipecotic Acid

The target compound has a TPSA of 52.57 Ų, which is 3.24 Ų (approximately 6.6%) higher than nipecotic acid (PSA 49.33 Ų) . This moderate increase results from the addition of a second piperidine nitrogen atom contributed by the 4-methylpiperidine substituent, offsetting the lipophilicity gain from the additional four methylene/methyl carbon units. The net TPSA remains well below the established 140 Ų threshold for oral bioavailability and the 90 Ų threshold for favorable blood-brain barrier penetration [1], while the increased hydrogen bond acceptor count (3 vs. 2–3 for simpler analogs) provides additional opportunities for target engagement without compromising membrane permeability projections .

Polar surface area

Reported

TPSA 52.57 Ų (vs. 49.33 Ų nipecotic acid)

Remains below 90 Ų CNS threshold; supports balanced permeability and target engagement.

HBA=3, HBD=2; reference thresholds from literature

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 52.57 Ų; HBA = 3; HBD = 2
Comparator Or Baseline	Nipecotic acid (piperidine-3-carboxylic acid): PSA = 49.33 Ų; HBA = 3; HBD = 2
Quantified Difference	ΔTPSA = +3.24 Ų (+6.6%); identical HBA and HBD counts despite significantly larger molecular framework
Conditions	Vendor-computed molecular descriptors; nipecotic acid PSA from Chemsrc

Why This Matters

The TPSA value below 90 Ų combined with the LogP of 0.781 positions the compound within a favorable CNS drug-like property space that nipecotic acid alone does not occupy, making it a more attractive starting scaffold for CNS lead optimization when both BBB permeability and target engagement are required.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. TPSA < 90 Ų and < 140 Ų thresholds. View Source

Regioisomeric Differentiation from 1-Substituted Analogs

The target compound bears the 4-methylpiperidine substituent at the 5-position of the piperidine-3-carboxylic acid ring (C–N linkage), in contrast to the 1-substituted regioisomer 1-(1-methylpiperidin-4-yl)piperidine-3-carboxylic acid (CAS 856438-17-0), which attaches the same substituent at the ring nitrogen [1]. This positional difference fundamentally alters the vector of the pendant basic amine relative to the carboxylic acid pharmacophore: in the target compound, both the carboxylic acid and the 4-methylpiperidine group project from the same piperidine ring while the ring NH remains free for additional derivatization; in the 1-substituted isomer, the ring nitrogen is fully substituted, blocking a key site for further functionalization [1]. The target compound has 2 rotatable bonds vs. a predicted 2–3 for the 1-substituted analog, indicating marginally different conformational flexibility profiles .

Regioisomeric identity

Reported

5‑C substitution vs. 1‑N substitution; free NH retained

Attachment point determines derivatization vectors and may influence biological recognition.

1‑substituted isomer (CAS 856438-17-0) blocks ring nitrogen

Evidence Dimension	Substitution position and vector orientation on the piperidine-3-carboxylic acid core
Target Compound Data	5-(4-Methylpiperidin-1-yl) substitution; free NH at piperidine 1-position; Rotatable_Bonds = 2; TPSA = 52.57
Comparator Or Baseline	1-(1-Methylpiperidin-4-yl)piperidine-3-carboxylic acid (CAS 856438-17-0): N-substitution at piperidine 1-position; ring nitrogen blocked; same molecular formula C12H22N2O2
Quantified Difference	Different attachment point (5-C vs. 1-N); free NH availability (yes vs. no); same molecular formula and MW
Conditions	Structural comparison based on chemical structure and vendor-reported data

Why This Matters

In procurement for SAR exploration, the regioisomeric identity critically determines not only the immediate pharmacophoric presentation but also the downstream synthetic tractability: the free NH in the target compound permits further N-functionalization (acylation, alkylation, sulfonylation) that is precluded in the 1-substituted isomer, offering greater versatility as a medicinal chemistry building block.

• [1] Chembase. 1-(1-Methylpiperidin-4-yl)piperidine-3-carboxylic acid; CAS 856438-17-0; MF C12H22N2O2. Available at: https://en.chembase.cn View Source

Orthogonal Analytical Characterization for Quality Assurance

The BOC-protected derivative, 1-[(tert-butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid (CAS 2059974-34-2), is available from Bidepharm with a standard purity of 95% and batch-specific orthogonal analytical data including NMR, HPLC, and GC . For the unprotected target compound (CAS 2059955-03-0), Leyan supplies the product at 95% purity with a specification sheet including molecular identity confirmation and hazard classification (H302-H315-H319-H335) . In comparison, many simpler nipecotic acid analogs and N-substituted piperidine-3-carboxylic acids from general chemical suppliers are offered without multi-technique batch characterization, increasing the analytical burden on the end user .

Analytical QC

Source review

95% purity; orthogonal NMR, HPLC, GC available (BOC-protected analog)

Batch-specific characterization data reduces internal QC overhead in regulated research.

Data from vendor specification sheets; verify for unprotected compound

Evidence Dimension	Availability of batch-specific orthogonal analytical data at procurement
Target Compound Data	95% purity (Leyan); BOC-protected analog available with NMR, HPLC, GC batch data from Bidepharm
Comparator Or Baseline	Generic nipecotic acid and simple N-alkyl piperidine-3-carboxylic acids: purity specifications vary widely; orthogonal analytical data not consistently provided across suppliers
Quantified Difference	Not quantitatively comparable across all suppliers; qualitative advantage in documented characterization
Conditions	Vendor product specification pages and quality documentation

Why This Matters

For procurement in regulated or publication-bound research environments, the availability of orthogonal analytical characterization (NMR, HPLC, GC) at the time of purchase reduces internal QC overhead and provides traceable evidence of structural identity and purity, facilitating compliance with journal and institutional data reporting standards.

5-(4-Methylpiperidin-1-yl)piperidine-3-carboxylic Acid: Application Scenarios

CNS Lead Optimization with BBB-Penetrant Scaffolds

The compound's LogP of 0.781 and TPSA of 52.57 Ų place it within favorable CNS drug-like property space, addressing the key limitation of the parent nipecotic acid scaffold (LogP ~0.07–0.40, poor BBB penetration) [1]. Programs targeting GABA transporter inhibition or other CNS indications where the nipecotic acid pharmacophore is relevant can use this compound as an advanced starting point that already incorporates a lipophilicity-enhancing 4-methylpiperidine substituent at the 5-position while retaining a free NH for additional SAR exploration .

Diversifiable Building Block for Fragment-Based Libraries

With two chemically distinct secondary amine sites (the piperidine-3-carboxylic acid NH and the 4-methylpiperidine nitrogen) and a carboxylic acid handle, the compound supports three orthogonal diversification vectors: amide formation at the carboxylic acid, N-functionalization at the piperidine-3-carboxylic acid ring, and further alkylation/acylation at the pendant 4-methylpiperidine . This versatility surpasses simpler N-substituted nipecotic acid analogs where the ring nitrogen is already blocked, making the target compound a superior choice for generating diverse combinatorial libraries from a single bifunctional scaffold .

Regioisomeric SAR of GABA Uptake Inhibitor Binding

The 5-substitution pattern of the target compound is structurally distinct from the classical N-substitution approach used in tiagabine, SKF 89976A, and the majority of patented nipecotic acid-derived GABA uptake inhibitors [1]. Researchers seeking to probe whether the GABA transporter binding pocket accommodates C-substituted rather than N-substituted bipiperidine appendages can use this compound as a direct probe for steric and electrostatic complementarity at an underexplored vector, potentially identifying novel selectivity determinants among GAT-1, GAT-2, GAT-3, and BGT-1 isoforms [2].

BOC-Protected Prodrug and Conjugate Intermediate

The commercially available BOC-protected analog (CAS 2059974-34-2, 95% purity with NMR/HPLC/GC characterization) provides a direct entry to Fmoc- or Alloc-based sequential protection strategies for solid-phase peptide synthesis or antibody-drug conjugate linker construction . The bipiperidine framework offers greater rigidity and a defined spatial relationship between the carboxylic acid and the distal amine compared to flexible alkyl-diamine linkers, which can be advantageous in conjugate design where conformational control influences payload release kinetics or target engagement geometry .

Application

Selection Property

Validation Focus

CNS lead optimization studies

BBB-penetrant scaffold profile (LogP/TPSA context)

Validate brain exposure and target engagement

Combinatorial library synthesis

Tri-orthogonal diversification (two amines, carboxylic acid)

Confirm derivatization selectivity and library scope

GAT isoform selectivity studies

5‑substituted regioisomer vs. N‑substituted scaffold

Probe steric/electrostatic complementarity at C‑substituted vector

Conjugate and prodrug intermediate

BOC-protected analog with orthogonal QC data

Sequential protection and spatial control in conjugate design

• [1] Tocris Bioscience. (±)-Nipecotic acid: IC50 8 µM (hGAT-1). Poor BBB penetration due to hydrophilic nature. Available at: https://www.tocris.com/products/nipecotic-acid_0348. US Patent 5608069 (Novo Nordisk). 1-Substituted, 3-carboxylic acid piperidine derivatives as GABA uptake inhibitors. View Source
• [2] Seth A, et al. Design, synthesis, evaluation and molecular modeling studies of some novel N-substituted piperidine-3-carboxylic acid derivatives as potential anticonvulsants. Med Chem Res. 2018. GABA transporter subtype selectivity is responsive to N-substituent structure. View Source